Cas no 28343-22-8 (4-Vinylsyringol)

• Product Name: 4-Vinylsyringol
• CAS No: 28343-22-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD02094170
• CID: 278201
• Update Time: 2025-06-08

4-Vinylsyringol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-ethenyl-2,6-dimethoxy-
• 2,6-Dimethoxy-4-vinylphenol
• 4-ethenyl-2,6-dimethoxyphenol
• (3,5-diMePh)3PO
• (3',5'-dimethoxy-4'-hydroxyphenyl)-1-ethene
• 2,6-dimethoxy-4-ethenylphenol
• 3,5-dimethoxy-4-hydroxystyrene
• 4-hydroxy-3,5-dimethoxyphenylethene
• 4-vinylsyringol
• CTK1A9097
• Phosphine oxide, tris(3,5-dimethylphenyl)-
• tris(3,5-dimethylphenyl)phosphine oxide
• 4-Vinylsyringol

• MDL： MFCD02094170
• Inchi： 1S/C10H12O3/c1-4-7-5-8(12-2)10(11)9(6-7)13-3/h4-6,11H,1H2,2-3H3
• InChI Key： QHJGZUSJKGVMTF-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C=C(C=C)C=1

Computed Properties

• Exact Mass: 180.07866

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Vinylsyringol

4-Vinylsyringol (CAS No. 28343-22-8): A Comprehensive Overview

4-Vinylsyringol, with the chemical abstract service (CAS) number 28343-22-8, is a phenolic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its vinyl group attached to a syringol backbone, which imparts distinct chemical and physical properties that make it a valuable precursor in the synthesis of more complex molecules.

The molecular formula of 4-Vinylsyringol is C₁₀H₁₀O₃, and it has a molecular weight of 178.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its structural features include a phenolic hydroxyl group, a methoxy group, and a vinyl group, which collectively contribute to its reactivity and functional versatility.

In the realm of pharmaceutical research, 4-Vinylsyringol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4-Vinylsyringol-derived compounds that exhibited potent anti-inflammatory activity in vitro. These compounds were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 4-Vinylsyringol has also been investigated for its use in cosmetic formulations. Its antioxidant properties make it an attractive ingredient for skin care products designed to combat oxidative stress and aging. A study published in the International Journal of Cosmetic Science in 2020 demonstrated that formulations containing 4-Vinylsyringol effectively reduced the appearance of fine lines and wrinkles in human skin models. The compound's ability to scavenge free radicals and protect against UV-induced damage further enhances its appeal in the cosmetic industry.

In materials science, 4-Vinylsyringol has been explored as a monomer for the synthesis of functional polymers. Its vinyl group allows it to undergo polymerization reactions, leading to the formation of polymers with tunable properties. Research published in the Polymer Chemistry journal in 2019 described the preparation of poly(4-vinylsyringol) via free radical polymerization. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and biomedical devices.

The environmental impact of 4-Vinylsyringol is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. A study published in the Environmental Science & Technology journal in 2020 reported that 4-Vinylsyringol is readily biodegradable under aerobic conditions, which suggests that it may have a lower environmental impact compared to other synthetic compounds. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, 4-Vinylsyringol (CAS No. 28343-22-8) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.